N~1~-(2-chlorophenyl)-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide
Overview
Description
N~1~-(2-chlorophenyl)-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide, commonly known as CDDO-Me, is a synthetic triterpenoid compound that has been extensively studied for its potential therapeutic applications. This compound has been found to possess anti-inflammatory, antioxidant, and anticancer properties, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of CDDO-Me is complex and involves multiple pathways. CDDO-Me has been found to activate the Nrf2/Keap1 pathway, which is responsible for the regulation of antioxidant and detoxification genes. CDDO-Me also inhibits the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. Additionally, CDDO-Me has been found to induce apoptosis in cancer cells through the activation of caspases.
Biochemical and Physiological Effects:
CDDO-Me has been found to have various biochemical and physiological effects. CDDO-Me has been found to increase the expression of antioxidant and detoxification genes, leading to a decrease in oxidative stress and inflammation. CDDO-Me has also been found to inhibit the growth of cancer cells and induce apoptosis. Additionally, CDDO-Me has been found to protect neurons from oxidative stress and inflammation, leading to a potential therapeutic application in neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the advantages of using CDDO-Me in lab experiments is its ability to activate the Nrf2/Keap1 pathway, which is responsible for the regulation of antioxidant and detoxification genes. Additionally, CDDO-Me has been found to inhibit the NF-κB pathway, which is responsible for the production of pro-inflammatory cytokines. However, one of the limitations of using CDDO-Me in lab experiments is its potential toxicity at high doses.
Future Directions
There are several future directions for the research on CDDO-Me. One potential direction is the development of new drugs based on CDDO-Me for the treatment of cancer, inflammatory diseases, and neurodegenerative disorders. Another potential direction is the investigation of the potential of CDDO-Me as a chemopreventive agent, which could potentially reduce the risk of cancer development. Additionally, further research is needed to investigate the potential toxicity of CDDO-Me at high doses and to determine the optimal dosage for therapeutic applications.
Scientific Research Applications
CDDO-Me has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammatory diseases, and neurodegenerative disorders. In cancer, CDDO-Me has been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. In inflammatory diseases, CDDO-Me has been found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disorders, CDDO-Me has been found to protect neurons from oxidative stress and inflammation.
properties
IUPAC Name |
N-(2-chlorophenyl)-2-(3,5-dimethyl-N-methylsulfonylanilino)propanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2O3S/c1-12-9-13(2)11-15(10-12)21(25(4,23)24)14(3)18(22)20-17-8-6-5-7-16(17)19/h5-11,14H,1-4H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAYZGYMOCJBZJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N(C(C)C(=O)NC2=CC=CC=C2Cl)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chlorophenyl)-N~2~-(3,5-dimethylphenyl)-N~2~-(methylsulfonyl)alaninamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.